Cas no 1805094-72-7 (Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate
• CAS No: 1805094-72-7
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4805150
• Update Time: 2025-08-04

Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-7(15)3-5-6(9(11)12)4-13-10(8(5)16)14(17)18/h4,9,16H,2-3H2,1H3
• InChI Key： ZPVGJQIZRGNQQW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC(=O)OCC)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate

Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate (CAS No. 1805094-72-7): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate (CAS No. 1805094-72-7) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of multiple functional groups, including a difluoromethyl moiety and a hydroxy group, makes it a versatile intermediate in organic synthesis, enabling the creation of complex molecules with potential biological activity.

The Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate molecule is derived from pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. The nitro and hydroxy substituents introduce polarity and reactivity to the core structure, facilitating further functionalization. This compound's unique properties make it an attractive candidate for exploring new pharmacophores and drug candidates. Recent studies have highlighted its role in developing inhibitors targeting various enzymatic pathways, which are crucial in treating inflammatory diseases and cancer.

In the realm of drug discovery, the difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Compounds incorporating this moiety have shown increased bioavailability and prolonged half-life upon administration. The 5-(difluoromethyl) substitution also imparts electronic properties that can modulate the interaction with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies. Researchers have leveraged these characteristics to design molecules with improved efficacy and reduced side effects.

The 3-hydroxy group in Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate further contributes to its versatility as a synthetic intermediate. Hydroxyl groups are commonly found in natural products and bioactive molecules, suggesting that derivatives of this compound may exhibit similar biological properties. For instance, hydroxyl-containing pyridines have been investigated for their potential as antioxidants and anti-inflammatory agents. The nitro group, while reactive, can be selectively reduced to an amine under controlled conditions, expanding the synthetic possibilities for subsequent derivatization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate for potential therapeutic applications. Molecular docking simulations and virtual screening techniques have been employed to identify promising scaffolds for drug development. These computational methods complement traditional experimental approaches by rapidly assessing the binding affinity of diverse compounds to target proteins. The integration of machine learning algorithms has further enhanced predictive accuracy, allowing researchers to prioritize candidates with higher likelihoods of success.

The synthesis of Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nitration of pyridine derivatives followed by selective functionalization at the 3-position with a hydroxyl group. The introduction of the difluoromethyl group typically employs specialized reagents such as difluoromethyl iodide or trifluoromethylsulfonate esters under catalytic conditions. These reactions must be optimized to minimize side products and maximize yield, ensuring scalability for industrial applications.

In conclusion, Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and functional diversity. Its potential applications span multiple therapeutic areas, including oncology and inflammatory disorders. The synergistic effects of the difluoromethyl, hydroxy, and nitro groups provide a rich foundation for designing novel drugs with enhanced pharmacological properties. As research continues to uncover new synthetic pathways and computational tools, compounds like Ethyl 5-(difluoromethyl)-3-hydroxy-2-nitropyridine-4-acetate will undoubtedly play a pivotal role in shaping the future of medicine.